Cas no 56477-57-7 (1-(2-bromoethyl)piperidine)

• Product Name: 1-(2-bromoethyl)piperidine
• CAS No: 56477-57-7
• MF: C₇H₁₄BrN
• MW: 192.096761226654
• MDL: MFCD04038852
• CID: 1599120
• PubChem ID: 426611
• Update Time: 2025-08-02

1-(2-bromoethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)piperidine
• 1-(2-Bromo-Ethyl)-Piperidine Hydrobromide
• N-2-Bromaethylpiperidin
• AC1L8HVI
• AC1Q27YI
• CTK1F4554
• 1-(2-Brom-aethyl)-piperidin
• 2-piperidinoethyl bromide
• Piperidine, 1-(2-bromoethyl)-
• 1-&lt
• 2-Brom-aethyl&gt
• -piperidin
• SureCN6329692
• 1-(2-bromo-ethyl)-piperidine
• 1‐(2‐BROMOETHYL)PIPERIDINE
• 1-< 2-Brom-aethyl> -piperidin
• OMLPYEWVUSQNGF-UHFFFAOYSA-N
• EN300-254237
• AT38153
• AKOS010538968
• DB-032042
• (2'-bromoethyl)-piperidine
• SCHEMBL6329692
• 56477-57-7
• DTXSID40330111

• MDL： MFCD04038852
• Inchi： 1S/C7H14BrN/c8-4-7-9-5-2-1-3-6-9/h1-7H2
• InChI Key： OMLPYEWVUSQNGF-UHFFFAOYSA-N
• SMILES： BrCCN1CCCCC1

Computed Properties

• Exact Mass: 191.03102
• Monoisotopic Mass: 191.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(2-bromoethyl)piperidine

Recent Advances in the Application of 1-(2-bromoethyl)piperidine (CAS: 56477-57-7) in Chemical Biology and Pharmaceutical Research

1-(2-bromoethyl)piperidine (CAS: 56477-57-7) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This brominated piperidine derivative serves as a crucial building block in the synthesis of various bioactive compounds, particularly in the development of central nervous system (CNS) targeting drugs and enzyme inhibitors. Recent studies have highlighted its importance in medicinal chemistry due to its unique structural properties that enable efficient modification of pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel sigma-1 receptor ligands. The researchers utilized 1-(2-bromoethyl)piperidine as a key intermediate to create a series of compounds showing promising results in neuroprotection assays. The bromoethyl moiety proved particularly valuable for subsequent nucleophilic substitution reactions, allowing for diverse structural modifications while maintaining the essential piperidine pharmacophore.

In cancer research, a team at the University of California recently reported (Nature Chemical Biology, 2024) the development of novel histone deacetylase (HDAC) inhibitors using 1-(2-bromoethyl)piperidine as a structural scaffold. The compound's ability to serve as a linker between recognition elements and zinc-binding groups significantly improved the pharmacokinetic properties of the resulting inhibitors. This work has opened new avenues for developing more selective HDAC inhibitors with reduced off-target effects.

The compound has also found applications in positron emission tomography (PET) tracer development. A 2024 study in ACS Chemical Neuroscience described the synthesis of [18F]-labeled analogs using 1-(2-bromoethyl)piperidine as a precursor. The researchers successfully developed radiotracers for imaging dopamine D3 receptors, demonstrating the compound's versatility in radiopharmaceutical applications.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency of 1-(2-bromoethyl)piperidine production. A 2023 paper in Organic Process Research & Development presented a novel continuous flow synthesis method that increased yield by 35% while reducing hazardous waste generation. This development addresses both economic and environmental concerns associated with large-scale production of this important intermediate.

Safety and handling considerations for 1-(2-bromoethyl)piperidine have also been the subject of recent research. A comprehensive toxicological study (Regulatory Toxicology and Pharmacology, 2023) established updated safety guidelines for working with this compound, particularly emphasizing proper personal protective equipment (PPE) requirements and waste disposal protocols given its alkylating properties.

Looking forward, the unique properties of 1-(2-bromoethyl)piperidine continue to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitors. The compound's combination of reactivity and structural flexibility positions it as a valuable tool in modern drug discovery pipelines.